Cas no 68101-27-9 (Phenol, 2-(2-amino-4-oxazolyl)-)

• Product Name: Phenol, 2-(2-amino-4-oxazolyl)-
• CAS No: 68101-27-9
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 1729462
• Update Time: 2024-11-27

Phenol, 2-(2-amino-4-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(2-amino-4-oxazolyl)-

• Inchi： 1S/C9H8N2O2/c10-9-11-7(5-13-9)6-3-1-2-4-8(6)12/h1-5,12H,(H2,10,11)
• InChI Key： DEXDOCMWYVVRLJ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1C1=COC(N)=N1

Computed Properties

• Exact Mass: 176.05864

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• Melting Point: 167 °C(Solv: water (7732-18-5); ethanol (64-17-5))
• Boiling Point: 381.6±34.0 °C(Predicted)
• PSA: 72.28
• pka: 8.50±0.30(Predicted)